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Compound of Interest

Compound Name: C12-iE-DAP

Cat. No.: B15611311 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of C12-iE-DAP
(Lauroyl-γ-D-glutamyl-meso-diaminopimelic acid), a potent NOD1 agonist. Adherence to these

guidelines is essential for ensuring personal safety and maintaining the integrity of

experimental protocols.

Personal Protective Equipment (PPE)
When handling C12-iE-DAP, particularly in its lyophilized powder form, a comprehensive

approach to personal protection is crucial to minimize exposure and prevent contamination.

The following personal protective equipment is mandatory.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required to protect against

dust particles and splashes.

Must meet appropriate national

standards (e.g., ANSI Z87.1 in

the US).

Face Shield

Recommended in addition to

safety goggles when there is a

significant splash hazard, such

as during the initial

reconstitution of the lyophilized

powder.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are the minimum

requirement for incidental

contact. For handling the

DMSO stock solution, butyl

gloves are recommended due

to DMSO's high skin

permeability.[1][2] Change

gloves immediately if

contaminated.

Body Protection Laboratory Coat

A standard lab coat is required

to protect skin and clothing

from potential splashes.

Respiratory Protection
Fume Hood or Biosafety

Cabinet

Mandatory when handling the

lyophilized powder to prevent

inhalation of aerosolized

particles.

Operational Plan: From Receipt to Use
A systematic approach to handling C12-iE-DAP is critical for both safety and experimental

success.
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Receiving and Storage
Upon Receipt: Inspect the packaging for any signs of damage.

Storage of Lyophilized Powder: Store the lyophilized C12-iE-DAP at -20°C for long-term

stability.

Storage of Stock Solutions: Once reconstituted in DMSO or methanol, it is recommended to

create single-use aliquots and store them at -20°C to avoid repeated freeze-thaw cycles.

Reconstitution Protocol (1 mg/mL Stock Solution)
This protocol is for the preparation of a 1 mg/mL stock solution. Adjust volumes as necessary

for different concentrations.

Preparation:

Allow the vial of lyophilized C12-iE-DAP to equilibrate to room temperature in a desiccator

before opening. This prevents condensation from forming on the powder.

Perform all manipulations of the lyophilized powder within a certified fume hood or

biosafety cabinet.

Reconstitution:

Aseptically add the appropriate volume of sterile, anhydrous DMSO or methanol to the vial

to achieve the desired concentration (e.g., 1 mL for a 1 mg vial to make a 1 mg/mL

solution).

Gently vortex or sonicate the vial to ensure the peptide is fully dissolved.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.
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Store the aliquots at -20°C.

Emergency Procedures
Exposure Type Immediate Action

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water for at least 15

minutes. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek prompt medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen and seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

seek immediate medical attention.

Disposal Plan
Proper disposal of C12-iE-DAP and associated materials is crucial to prevent environmental

contamination and ensure a safe laboratory environment.

Unused C12-iE-DAP Powder: Dispose of as chemical waste in accordance with local, state,

and federal regulations.

C12-iE-DAP Solutions (in DMSO or Methanol): Collect in a designated hazardous waste

container for organic solvents.[2] Do not pour down the drain.

Contaminated Materials: All materials that have come into contact with C12-iE-DAP, such as

pipette tips, gloves, and empty vials, should be collected in a designated, clearly labeled

hazardous waste container.

Aqueous Waste: Dilute aqueous solutions containing low concentrations of C12-iE-DAP
should be collected as chemical waste. While C12-iE-DAP itself is not classified as
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hazardous, it is good laboratory practice to dispose of all chemical solutions responsibly.

Chemical and Physical Properties
Property Value

Chemical Formula C₂₄H₄₃N₃O₈

Molecular Weight 501.61 g/mol

Form Lyophilized powder

Solubility 1 mg/mL in DMSO or methanol

Storage Temperature -20°C

Experimental Workflow and Safety Diagram
The following diagram illustrates the recommended workflow for handling C12-iE-DAP,

incorporating key safety checkpoints.
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C12-iE-DAP Safe Handling Workflow
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The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment.

Handling C12-iE-DAP

Is it in lyophilized
powder form?

Is it a solution?

No

Additional PPE:
- Fume Hood or BSC

Yes

Standard PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Yes

Proceed with Caution

No (End of Task)

Consider Butyl Gloves
(if DMSO solvent)
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PPE Selection for C12-iE-DAP Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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